N-(2,5-dimethoxyphenyl)-N'-methylthiourea

• IUPAC Name: 1-(2,5-dimethoxyphenyl)-3-methylthiourea
• InChI: InChI=1S/C10H14N2O2S/c1-11-10(15)12-8-6-7(13-2)4-5-9(8)14-3/h4-6H,1-3H3,(H2,11,12,15)
• InChI Key: JVBGNPPYXIWVPH-UHFFFAOYSA-N
• Canonical SMILES: CNC(=S)NC1=C(C=CC(=C1)OC)OC
• Molecular Formula: C10H14N2O2S
• Molecular Weight: 226.30 g/mol
• CAS RN: 34725-25-2

Description

“N-(2,5-dimethoxyphenyl)-N’-methylthiourea” is likely a chemical compound that contains a thiourea group, which is characterized by the presence of a nitrogen-sulfur-nitrogen (N-S-N) linkage. The “2,5-dimethoxyphenyl” part suggests that it has a phenyl ring (a cyclic group of six carbon atoms) with methoxy (-O-CH3) groups attached at the 2nd and 5th positions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a thiourea group attached to a 2,5-dimethoxyphenyl ring. The exact structure, including the positions of the atoms and the configuration of the molecule, would need to be determined by techniques such as X-ray crystallography.

Chemical Reactions Analysis

As a thiourea derivative, this compound could potentially participate in various chemical reactions. Thioureas are known to act as ligands in coordination chemistry and can also participate in organic reactions such as condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would need to be determined experimentally. Based on its structure, it’s likely to be a solid at room temperature.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s used as a ligand in coordination chemistry, it would likely bind to a metal center via the sulfur and nitrogen atoms.

Safety and Hazards

Like all chemicals, handling this compound would require appropriate safety measures. It’s important to avoid inhalation, ingestion, and contact with skin and eyes. If the compound is particularly reactive or toxic, additional precautions may be necessary.

Future Directions

The study and application of this compound would likely depend on its unique properties. For instance, if it shows interesting reactivity or binding properties, it could be studied further for potential applications in synthesis or materials science.